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Compound of Interest

Compound Name: Veratraldehyde-d3

Cat. No.: B15559781 Get Quote

In-Depth Technical Guide: Veratraldehyde-d3
This technical guide provides a comprehensive overview of Veratraldehyde-d3, a deuterated

analog of veratraldehyde. It is intended for researchers, scientists, and professionals in drug

development and related fields. This document details the compound's chemical and physical

properties, and provides context on its synthesis and applications by drawing parallels with its

non-deuterated counterpart, veratraldehyde.

Core Compound Data: Veratraldehyde-d3
Veratraldehyde-d3 is the deuterated form of veratraldehyde (3,4-dimethoxybenzaldehyde),

where three hydrogen atoms on one of the methoxy groups have been replaced with

deuterium. This isotopic labeling is particularly useful in tracer studies and as an internal

standard in mass spectrometry-based analyses.

Quantitative Data Summary
For clarity and ease of comparison, the key quantitative data for Veratraldehyde-d3 and its

non-deuterated form are summarized below.
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Property Veratraldehyde-d3
Veratraldehyde (for
comparison)

CAS Number
51756-80-0[1], 143318-06-3[2]

[3][4]
120-14-9[5][6][7][8][9][10]

Molecular Formula C₉H₇D₃O₃[4] C₉H₁₀O₃[5][6][7][8]

Molecular Weight 169.19 g/mol [4] 166.17 g/mol [5]

Appearance -
Needles or chunky light peach

powder[5][7]

Melting Point - 40-43 °C[6][7]

Boiling Point - 281 °C[6][7]

Solubility - Slightly soluble in water[7]

Experimental Protocols
Disclaimer: Specific experimental protocols for Veratraldehyde-d3 are not readily available in

the public domain. The following protocols are for its non-deuterated analog, Veratraldehyde,

and are provided as a likely reference for handling and use.

Synthesis of Veratraldehyde
A common method for the synthesis of veratraldehyde is through the methylation of vanillin.

Reactants:

Vanillin (3-methoxy-4-hydroxybenzaldehyde)

Dimethyl sulfate

Sodium hydroxide solution

Procedure:

A mixture of vanillin and boiling water is prepared in a three-necked flask and heated on a

steam bath.
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A heated solution of sodium hydroxide is added to the hot vanillin mixture.

The flask is fitted with a reflux condenser, a mechanical stirrer, and a separatory funnel.

Heating is continued while dimethyl sulfate is added dropwise through the separatory funnel.

The reaction mixture is maintained at an alkaline pH by the periodic addition of the sodium

hydroxide solution.

Applications in Research and Development
Veratraldehyde-d3 serves as a valuable tool in various research applications, primarily due to

its isotopic labeling. It is used as an intermediate in the synthesis of other isotopically labeled

compounds, such as trans-Piceatannol-d3[2].

The non-deuterated form, veratraldehyde, has a broader range of applications:

Flavorant and Odorant: It is widely used for its pleasant woody fragrance.

Pharmaceutical Intermediate: It is a precursor in the synthesis of several pharmaceutical

drugs.

Organic Synthesis: It serves as a building block for other aromatic compounds[7].

Logical Workflow for Synthesis
The synthesis of Veratraldehyde from Vanillin can be represented by the following logical

workflow.
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Synthesis of Veratraldehyde
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Caption: A diagram illustrating the methylation of vanillin to synthesize veratraldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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